Cas no 33330-96-0 (b-Alanine,N-[(fluoroamino)carbonyl]-)

• Product Name: b-Alanine,N-[(fluoroamino)carbonyl]-
• CAS No: 33330-96-0
• MF: C₄H₇FN₂O₃
• MW: 150.108384370804
• CID: 308207
• PubChem ID: 161771
• Update Time: 2025-04-19

b-Alanine,N-[(fluoroamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(fluoroamino)carbonyl]-
• N-((Fluoroamino)carbonyl)-beta-alanine
• 3-(fluorocarbamoylamino)propanoic acid
• N-[(Fluoroamino)(hydroxy)methylidene]-beta-alanine
• DTXSID70954965
• 33330-96-0

• Inchi： 1S/C4H7FN2O3/c5-7-4(10)6-2-1-3(8)9/h1-2H2,(H,8,9)(H2,6,7,10)
• InChI Key： BJCOQBFWOYEWAR-UHFFFAOYSA-N
• SMILES： FNC(NCCC(=O)O)=O

Computed Properties

• Exact Mass: 150.044
• Monoisotopic Mass: 150.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.372
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.452